Cas no 2172438-93-4 (3-(1-ethyl-1H-1,2,3-triazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(1-ethyl-1H-1,2,3-triazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2172438-93-4
• MF: C₂₂H₂₂N₄O₄
• MW: 406.434484958649
• CID: 6526586
• PubChem ID: 165519232
• Update Time: 2025-05-19

3-(1-ethyl-1H-1,2,3-triazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-1H-1,2,3-triazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-(1-ethyl-1H-1,2,3-triazol-4-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1286072
• 2172438-93-4

• Inchi： 1S/C22H22N4O4/c1-2-26-12-20(24-25-26)19(11-21(27)28)23-22(29)30-13-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,12,18-19H,2,11,13H2,1H3,(H,23,29)(H,27,28)
• InChI Key： ZGSBYXKJFCVDHR-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C1=CN(CC)N=N1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 406.16410520g/mol
• Monoisotopic Mass: 406.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 106Ų

Additional information on 3-(1-ethyl-1H-1,2,3-triazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

3-(1-Ethyl-1H-1,2,3-Triazol-4-Yl)-3-{(9H-Fluoren-9-Yl)Methoxycarbonyl}Amino)Propanoic Acid: A Comprehensive Overview

The compound with CAS No. 2172438-93-4, named 3-(1-Ethyl-1H-1,2,3-Triazol-4-Yl)-3-{(9H-Fluoren-9-Yl)Methoxycarbonyl}Amino)Propanoic Acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure, which incorporates a 1,2,3-triazole ring system and a fluorenylmethoxycarbonyl (Fmoc) group. The combination of these functional groups makes it a versatile building block in the synthesis of complex molecules and advanced materials.

The 1,2,3-triazole moiety in this compound is a key feature that contributes to its reactivity and stability. Triazoles are widely used in click chemistry due to their ability to form stable bonds under mild conditions. Recent studies have demonstrated that triazole-containing compounds can serve as efficient linkers in drug delivery systems and bioconjugate chemistry. For instance, researchers have utilized triazole-based compounds to develop targeted drug delivery systems that enhance therapeutic efficacy while minimizing side effects.

The Fmoc group attached to the molecule plays a critical role in protecting amino groups during peptide synthesis. This protection strategy is essential for constructing complex peptide sequences with high precision. Recent advancements in solid-phase peptide synthesis (SPPS) have leveraged Fmoc-based reagents to achieve unprecedented control over peptide folding and functionalization. The integration of Fmoc with the triazole moiety in this compound opens new avenues for the synthesis of bioactive peptides and macrocycles.

From a structural perspective, the molecule's backbone consists of a propanoic acid unit, which provides flexibility and compatibility with various chemical transformations. The ethyl substituent on the triazole ring further enhances the molecule's solubility and stability under physiological conditions. These properties make it an ideal candidate for applications in medicinal chemistry and biotechnology.

Recent research has highlighted the potential of this compound as a precursor for synthesizing advanced materials such as stimuli-responsive polymers and self-healing materials. For example, scientists have reported the use of triazole-containing monomers to create polymers that exhibit reversible mechanical properties under specific stimuli. The Fmoc group in this compound could serve as a reactive site for cross-linking or functionalization during polymer synthesis.

In addition to its synthetic applications, this compound has shown promise in biological studies. The triazole moiety has been reported to exhibit anti-inflammatory and anticancer activities in preclinical models. Researchers are actively investigating the molecular mechanisms underlying these effects, with particular focus on its interaction with cellular signaling pathways.

From an environmental standpoint, the synthesis and application of this compound are designed to minimize ecological impact. The use of mild reaction conditions and recyclable catalysts aligns with current trends toward sustainable chemistry practices. Furthermore, the biodegradability of key components in the molecule is being evaluated to ensure its safe integration into industrial processes.

In conclusion, 3-(1-Ethyl-1H-1,2,3-Triazol-4-Yl)-3-{(9H-Fluoren-9-Yl)Methoxycarbonyl}Amino)Propanoic Acid represents a cutting-edge material with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for advancing research in organic synthesis, materials science, and biotechnology. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations in these fields.